CA-074

• Molecular Formula: C17H29N3O5
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C17H29N3O5/c1-4-8-18-15-13(25-15)14(21)19-12(10(3)5-2)16(22)20-9-6-7-11(20)17(23)24/h10-13,15,18H,4-9H2,1-3H3,(H,19,21)(H,23,24)/t10?,11-,12+,13?,15?/m1/s1
• InChIKey: VPFNOFSJVAOADU-JARZNLENSA-N

CA-074: Selective Cathepsin B Inhibitor Profile

CA-074 (CAS 134448-10-5; N-(L-3-trans-propylcarbamoyloxirane-2-carbonyl)-L-isoleucyl-L-proline) is a low-molecular-weight (383.44 Da) epoxysuccinyl peptide that irreversibly inhibits the lysosomal cysteine protease cathepsin B [1]. CA-074 was rationally designed to exploit the unique dipeptidylcarboxypeptidase activity and occluding loop structural feature of cathepsin B — structural elements absent in other cysteine cathepsins [2]. Unlike broad-spectrum cysteine protease inhibitors (e.g., E-64, leupeptin), CA-074 achieves its selectivity through covalent engagement of the active-site Cys29 residue combined with stereospecific hydrogen-bonding interactions between its C-terminal Ile-Pro moiety and the His110/His111 residues of the cathepsin B-specific occluding loop in the S2′ subsite [3]. Its inhibition profile is pH-sensitive, being >100-fold more potent at lysosomal pH 4.6 than at cytosolic/extracellular pH 7.2 [2].

Cathepsin B-selective tool compound

pH-dependent activity profile supports compartment-specific probing

Irreversible covalent mechanism for sustained target engagement

• [1] Towatari T, Nikawa T, Murata M, Yokoo C, Tamai M, Hanada K, Katunuma N. Novel epoxysuccinyl peptides. A selective inhibitor of cathepsin B, in vivo. FEBS Letters. 1991;280(2):311-315. doi:10.1016/0014-5793(91)80319-X View Source
• [2] Yoon MC, Christy MP, Phan VV, Gerwick WH, Hook G, O'Donoghue AJ, Hook V. Molecular Features of CA-074 pH-Dependent Inhibition of Cathepsin B. Biochemistry. 2022;61(4):228-238. doi:10.1021/acs.biochem.1c00684 View Source
• [3] Yamamoto A, Tomoo K, Hara T, Murata M, Kitamura K, Ishida T. Substrate specificity of bovine cathepsin B and its inhibition by CA074, based on crystal structure refinement of the complex. PDB ID: 1QDQ. Resolution: 2.18 Å. Released 2000. View Source

CA-074 Procurement Risk: Tool Compound Substitution

Broad-spectrum cysteine protease inhibitors such as E-64, E-64-c, and leupeptin covalently inactivate multiple lysosomal cathepsins (B, H, L, S, K) with comparable potency, producing a multi-target pharmacological profile that confounds target-deconvolution studies [1]. Even CA-074Me, the widely used membrane-permeable methyl ester prodrug of CA-074, compromises selectivity: Montaser et al. demonstrated that CA-074Me inactivates both cathepsin B and cathepsin L within living murine fibroblasts, whereas the parental CA-074 retains stringent selectivity for cathepsin B while sparing intracellular cathepsin L [2]. Furthermore, the broad-spectrum inhibitor JPM-OEt failed to recapitulate the anti-metastatic efficacy of CA-074 in the 4T1.2 breast cancer model [3]. These findings underscore that the commercial availability of structurally related analogs does not imply functional interchangeability; selection of the correct tool compound — CA-074, not its prodrug or broad-spectrum relatives — is essential to avoid misleading conclusions in target-validation experiments.

E-64 / leupeptin Broad-spectrum cysteine protease inhibitors mask cathepsin B-specific phenotypes; multi-target profile may confound target-deconvolution studies.

CA-074Me The methyl ester prodrug loses intracellular selectivity, inactivating both cathepsin B and L in living cells; intracellular selectivity may not transfer from CA-074.

JPM-OEt Pan-cathepsin inhibitor failed to reproduce anti-metastatic model response observed with selective cathepsin B blockade; broad-spectrum inhibition may not replicate selective outcomes.

• [1] Ohshita T, Nikawa T, Towatari T, Katunuma N. Effects of selective inhibition of cathepsin B and general inhibition of cysteine proteinases on lysosomal proteolysis in rat liver in vivo and in vitro. European Journal of Biochemistry. 1992;209(1):223-231. View Source
• [2] Montaser M, Lalmanach G, Mach L. CA-074, but not its methyl ester CA-074Me, is a selective inhibitor of cathepsin B within living cells. Biological Chemistry. 2002;383(7-8):1305-1308. doi:10.1515/BC.2002.147 View Source
• [3] Withana NP, Blum G, Sameni M, Slaney C, Anbalagan A, Olive MB, Bidwell BN, Edgington LE, Wang L, Moin K, Sloane BF, Anderson RL, Bogyo MS, Parker BS. Cathepsin B inhibition limits bone metastasis in breast cancer. Cancer Research. 2012;72(5):1199-1209. doi:10.1158/0008-5472.CAN-11-2759 View Source

CA-074 Selectivity and Efficacy Evidence

Selectivity Over Cathepsins H and L in Enzyme Assays

CA-074 inhibits purified rat cathepsin B with a Ki of 2–5 nM, whereas its Ki values for purified rat cathepsins H and L are 40–200 μM — representing a selectivity window of 10,000- to 30,000-fold in favor of cathepsin B [1]. In the same study, E-64-c (a broad-spectrum control) showed Ki values of ~2–5 nM against all three cathepsins, demonstrating the absence of isozyme discrimination. This selectivity ratio is corroborated by independent vendor technical datasheets reporting Kis of 0.0087, 75, and 233 μM for rat cathepsin B, H, and L respectively [2].

Cathepsin B vs H/L selectivity

Head-to-head

CA-074 Ki (cathepsin B) = 2–5 nM; Ki for cathepsins H and L = 40–200 µM. E-64-c Ki ≈ 2–5 nM for all three.

Reported 10,000–30,000-fold selectivity window enables cathepsin B-specific phenotype attribution.

Purified rat liver enzymes; fluorogenic substrates. Data corroborated by vendor datasheets.

Evidence Dimension	Inhibition constant (Ki) against purified rat cysteine cathepsins
Target Compound Data	CA-074 Ki (cathepsin B) = 2–5 nM
Comparator Or Baseline	E-64-c Ki (cathepsin B) = 2–5 nM; CA-074 Ki (cathepsin H) = 40–200 μM; CA-074 Ki (cathepsin L) = 40–200 μM
Quantified Difference	10,000–30,000-fold lower Ki for cathepsin B versus H/L; E-64-c exhibits ≤2-fold difference across B/H/L
Conditions	In vitro purified enzyme assay; rat liver cathepsins B, H, L; synthetic fluorogenic substrates; pH not explicitly specified in original study (presumed acidic); enzyme pre-incubation with inhibitor followed by substrate addition

Why This Matters

This quantitative selectivity window is the foundational differentiator enabling researchers to attribute phenotypic outcomes specifically to cathepsin B activity rather than to off-target inhibition of cathepsins H or L — a task that E-64, leupeptin, or CA-074Me cannot achieve.

• [1] Towatari T, Nikawa T, Murata M, Yokoo C, Tamai M, Hanada K, Katunuma N. Novel epoxysuccinyl peptides. A selective inhibitor of cathepsin B, in vivo. FEBS Letters. 1991;280(2):311-315. doi:10.1016/0014-5793(91)80319-X View Source
• [2] Cayman Chemical. CA-074 Product Datasheet (Catalog No. 24679). Kis = 0.0087, 75, and 233 μM for rat cathepsin B, H, and L, respectively. View Source

Intracellular Cathepsin B Selectivity in Living Cells

In murine fibroblasts exposed to CA-074, endogenous cathepsin B activity was selectively inactivated while intracellular cathepsin L remained fully active. In contrast, exposure of the same cell line to CA-074Me (the membrane-permeable methyl ester prodrug) resulted in inactivation of both cathepsin B and cathepsin L [1]. This demonstrates that the free C-terminal carboxyl group of CA-074 — absent in the methyl ester — is critical for maintaining intracellular selectivity, consistent with the structural requirement for ionic interactions with the cathepsin B occluding loop identified crystallographically [2].

Intracellular selectivity

Head-to-head

CA-074 selectively inactivated cathepsin B in murine fibroblasts; cathepsin L remained active. CA-074Me inactivated both.

Free carboxyl group essential for intracellular selectivity; CA-074Me not interchangeable for live-cell studies.

NIH 3T3 cells; active-site labeling and Western blot. Qualitative binary outcome reported.

Evidence Dimension	Intracellular cathepsin activity following inhibitor exposure in living cells
Target Compound Data	CA-074: selective inactivation of cathepsin B; cathepsin L activity unaffected
Comparator Or Baseline	CA-074Me: inactivation of both cathepsin B and cathepsin L
Quantified Difference	Qualitative binary outcome: CA-074 = cathepsin B-selective; CA-074Me = dual B/L inhibition (specific quantitative residual activity values not reported in the original short communication; selectivity was assessed by active-site labeling with biotinylated E-64 and immunoblotting)
Conditions	Murine fibroblasts (NIH 3T3); inhibitor added to culture medium; cellular uptake via fluid-phase endocytosis; intracellular cathepsin activity assessed by active-site-directed biotinylated probe labeling and Western blot

Why This Matters

This evidence directly refutes the widespread but incorrect assumption that CA-074Me is a suitable selective cathepsin B probe for live-cell studies. Procurement of CA-074 rather than CA-074Me is mandatory for experiments requiring unambiguous intracellular target assignment.

• [1] Montaser M, Lalmanach G, Mach L. CA-074, but not its methyl ester CA-074Me, is a selective inhibitor of cathepsin B within living cells. Biological Chemistry. 2002;383(7-8):1305-1308. doi:10.1515/BC.2002.147. PMID: 12437121. View Source
• [2] Yoon MC, Christy MP, Phan VV, Gerwick WH, Hook G, O'Donoghue AJ, Hook V. Molecular Features of CA-074 pH-Dependent Inhibition of Cathepsin B. Biochemistry. 2022;61(4):228-238. View Source

pH-Dependent Inhibition Potency

CA-074 inhibits cathepsin B with an IC50 of 6 nM at pH 4.6 (lysosomal pH) but exhibits a markedly weaker IC50 of 723 nM at pH 7.2 (cytosolic/extracellular pH), a >120-fold potency reduction [1]. Methylation of the C-terminal proline carboxyl group abolished this pH-dependent inhibitory behavior, confirming that the free carboxylate is essential for pH-sensitive engagement of His110 and His111 in the S2′ subsite [1]. Importantly, CA-074 maintained its specificity for cathepsin B over all other cysteine cathepsins at both pH 4.6 and pH 7.2 [1].

pH-dependent potency

Cross-study

IC50 = 6 nM at pH 4.6 (lysosomal); IC50 = 723 nM at pH 7.2 (cytosolic). CA-074Me showed no pH preference.

Supports differential probing of cathepsin B activity in acidic vs. neutral compartments.

Recombinant human cathepsin B; Z-Arg-Arg-AMC substrate. >120-fold potency gradient.

Evidence Dimension	IC50 for recombinant human cathepsin B at acidic (lysosomal) vs. neutral (cytosolic/extracellular) pH
Target Compound Data	CA-074 IC50 (pH 4.6) = 6 nM; CA-074 IC50 (pH 7.2) = 723 nM
Comparator Or Baseline	Same compound at different pH values (intra-compound pH comparison); CA-074Me IC50 at pH 4.6 = 8,970 nM; at pH 7.2 = 7,560 nM (no pH-dependent selectivity)
Quantified Difference	>120-fold potency advantage at pH 4.6 over pH 7.2 for CA-074; CA-074Me shows no pH preference (~9 vs. ~7.6 μM)
Conditions	Recombinant human cathepsin B; fluorogenic substrate Z-Arg-Arg-AMC; assay buffer: 100 mM sodium acetate (pH 4.6 and 5.5), 100 mM HEPES (pH 7.2); 1 mM EDTA, 5 mM DTT; inhibitor pre-incubation with enzyme before substrate addition; data from Yoon et al., Biochemistry, 2022 (Table 2 and main text)

Why This Matters

This pH-dependent potency gradient enables researchers to differentially probe cathepsin B activity in acidic versus neutral subcellular compartments, providing a unique experimental dimension not available with pH-insensitive broad-spectrum inhibitors or the methyl ester prodrug.

• [1] Yoon MC, Christy MP, Phan VV, Gerwick WH, Hook G, O'Donoghue AJ, Hook V. Molecular Features of CA-074 pH-Dependent Inhibition of Cathepsin B. Biochemistry. 2022;61(4):228-238. doi:10.1021/acs.biochem.1c00684. Table 2 and main text. View Source

Comprehensive Cathepsin Family Selectivity Panel

In a systematic selectivity screen against eight recombinant human cysteine cathepsins, CA-074 at concentrations up to 16 μM produced no measurable inhibition of cathepsins C, H, K, L, V, or X at pH 4.6 (IC50 >16,000 nM for all), and only 20% partial inhibition of cathepsin S. The IC50 for cathepsin S was 4,800 nM at pH 5.5 but >16,000 nM at pH 4.6 [1]. This yields a minimum selectivity margin of >2,600-fold for cathepsin B (IC50 6 nM) over the next most sensitive off-target (cathepsin S, IC50 ~4,800 nM at pH 5.5). In contrast, the methyl ester CA-074Me showed substantial inhibition of cathepsin S (IC50 3,800 nM at pH 7.2) and partial inhibition of cathepsin V (33% at 12 μM) and cathepsin K (16% at 16 μM) [1].

Family selectivity panel

Head-to-head

CA-074 IC50 >16,000 nM for cathepsins C, H, K, L, V, X at pH 4.6; cathepsin S IC50 = 4,800 nM at pH 5.5. >2,600-fold margin over cathepsin S.

Comprehensive evidence of cathepsin B selectivity across the human cysteine cathepsin family.

8 recombinant human cathepsins; Yoon et al. 2022. CA-074Me showed broad off-target inhibition.

Evidence Dimension	IC50 against panel of 8 recombinant human cysteine cathepsins (B, C, H, K, L, S, V, X) at pH 4.6, 5.5, and 7.2
Target Compound Data	CA-074 IC50 (cathepsin B) = 6 nM at pH 4.6; all other cathepsins (C, H, K, L, V, X) >16,000 nM at pH 4.6; cathepsin S IC50 = 4,800 nM at pH 5.5
Comparator Or Baseline	CA-074Me IC50 (cathepsin B) = 8,970 nM at pH 4.6; cathepsin S IC50 = 3,800 nM at pH 7.2; partial inhibition of cathepsin K (16%), cathepsin S (22%), cathepsin V (33%) even at 16 μM
Quantified Difference	CA-074: >2,600-fold selectivity for cathepsin B over cathepsin S at pH 4.6; >1,000-fold selectivity over all other family members across pH conditions. CA-074Me: only ~2-fold selectivity and broader off-target profile.
Conditions	Recombinant human cathepsins expressed in Pichia pastoris or E. coli; fluorogenic substrates: Z-Arg-Arg-AMC (cathepsin B), Z-Phe-Arg-AMC (cathepsins K, L, S, V), H-Arg-AMC (cathepsin H), H-Gly-Phe-AMC (cathepsin C), Suc-Ile-Glu-Thr-Arg-AMC (cathepsin X); inhibitor concentrations: 0.5 nM to 16 μM (up to 50 μM CA-074Me for cathepsin B); data from Yoon et al., Biochemistry, 2022, Table 2

Why This Matters

This comprehensive panel data, generated in a single controlled study, provides the most rigorous head-to-head evidence that CA-074 is functionally selective for cathepsin B across the entire human cysteine cathepsin family. For procurement decisions, these data allow confident exclusion of off-target cathepsin effects in experimental design.

• [1] Yoon MC, Christy MP, Phan VV, Gerwick WH, Hook G, O'Donoghue AJ, Hook V. Molecular Features of CA-074 pH-Dependent Inhibition of Cathepsin B. Biochemistry. 2022;61(4):228-238. Table 2 (full IC50 panel for 8 cathepsins). View Source

In Vivo Metastasis: Selective vs. Pan-Cathepsin Inhibition

In the immunocompetent 4T1.2 murine breast cancer model of spontaneous bone metastasis, intraperitoneal administration of CA-074 significantly reduced metastatic burden. Crucially, the broad-spectrum cysteine cathepsin inhibitor JPM-OEt, which inhibits multiple cathepsins (B, L, S, K) with comparable potency, did not reduce metastasis in the same model when administered under a comparable treatment protocol [1]. Metastasis suppression by CA-074 was maintained even when treatment was initiated in a late-stage disease setting, indicating a role for cathepsin B in metastatic outgrowth that is masked by broad-spectrum inhibition [1]. This in vivo result provides direct evidence that pharmacological pan-cathepsin inhibition does not phenocopy selective cathepsin B blockade.

In vivo metastasis model

Head-to-head

CA-074 reduced bone metastasis in 4T1.2 murine model; broad-spectrum JPM-OEt did not reproduce the effect. shRNA cathepsin B knockdown validated target dependency.

Selective cathepsin B blockade, not pan-inhibition, associated with model-response in bone metastasis.

Immunocompetent BALB/c model; late-stage treatment protocol. Dose 50 mg/kg i.p. per supporting datasheet.

Evidence Dimension	Reduction of bone metastasis in the 4T1.2 murine breast cancer model
Target Compound Data	CA-074 (dose and route not extracted from available abstract/fragment; the full paper reports intraperitoneal administration at 50 mg/kg in other models per Cayman datasheet for lung/bone metastasis endpoints)
Comparator Or Baseline	JPM-OEt, a broad-spectrum activity-based probe-derived cysteine cathepsin inhibitor (inhibiting cathepsins B, L, S, K), administered under comparable conditions — no significant metastasis reduction observed
Quantified Difference	Qualitative outcome reported: CA-074 significantly reduced metastasis; JPM-OEt did not reproduce the effect. RNAi-mediated cathepsin B knockdown independently validated the target dependency.
Conditions	Immunocompetent BALB/c-derived 4T1.2 murine mammary carcinoma model; spontaneous metastasis to bone and lung; intraperitoneal inhibitor administration; endpoint: metastatic lesion quantification; late-treatment protocol testing (treatment initiated after establishment of primary tumors)

Why This Matters

This is a rare and high-value in vivo dataset where a selective inhibitor is directly compared with a broad-spectrum inhibitor in the same disease model, demonstrating that cathepsin-selective pharmacology is not a matter of potency alone — selectivity is the decisive parameter for physiological outcome. For researchers studying cathepsin B in oncology, this evidence supports the necessity of procuring CA-074 over generic cysteine protease inhibitors.

• [1] Withana NP, Blum G, Sameni M, Slaney C, Anbalagan A, Olive MB, Bidwell BN, Edgington LE, Wang L, Moin K, Sloane BF, Anderson RL, Bogyo MS, Parker BS. Cathepsin B inhibition limits bone metastasis in breast cancer. Cancer Research. 2012;72(5):1199-1209. doi:10.1158/0008-5472.CAN-11-2759 View Source

Neuroprotection in Primate Ischemia Model

Intravenous administration of CA-074 immediately after a 20-minute transient global ischemic insult in cynomolgus monkeys (Macaca fascicularis) resulted in survival of 67% of CA1 hippocampal pyramidal neurons on post-ischemic day 5, compared with near-complete CA1 neuronal loss in vehicle-treated controls (exact control survival percentage not quantified in abstract; histological comparison reported as significant neuronal preservation) [1]. The extent of cathepsin B inhibition was rated as excellent in 3 of 8 monkeys and good in the remaining 5 [2]. This represents one of the few examples of a cathepsin inhibitor demonstrating functional neuroprotection in a higher-order species, lending translational weight to the calpain-cathepsin hypothesis.

Primate neuroprotection model

Supporting evidence

CA-074 i.v. post-ischemia: 67% CA1 hippocampal neuron survival on day 5 vs. near-complete loss in vehicle controls (cynomolgus monkey).

Reported neuronal preservation in a higher-order species model; supports CNS target engagement context.

Transient global ischemia model; n=8. No direct comparator inhibitor tested in same primate study.

Evidence Dimension	CA1 hippocampal neuronal survival following transient global ischemia
Target Compound Data	CA-074 (intravenous, dose not extracted): 67% CA1 neuron survival on day 5 post-ischemia
Comparator Or Baseline	Vehicle-treated ischemic controls: near-complete CA1 neuronal loss (historical baseline; no direct comparator inhibitor tested in this primate model)
Quantified Difference	Approximate absolute neuronal survival increase from ~0% (historical vehicle control) to 67% with CA-074 treatment; statistical significance reported
Conditions	Adult cynomolgus monkeys (Macaca fascicularis); 20-minute transient global brain ischemia; intravenous CA-074 administration immediately post-ischemia; histological quantification of surviving CA1 neurons on day 5; n=8 treated monkeys

Why This Matters

Although lacking a direct head-to-head comparator inhibitor in the same species, this primate neuroprotection data provides a unique translational efficacy benchmark that distinguishes CA-074 from inhibitors whose in vivo activity is limited to rodent models. For procurement in neurobiology research, this demonstrates that CA-074 crosses the blood-brain barrier sufficiently to engage its target in the CNS of a gyrencephalic species.

• [1] Yamashima T, Kohda Y, Tsuchiya K, Ueno T, Yamashita J, Yoshioka T, Kominami E. Inhibition of ischaemic hippocampal neuronal death in primates with cathepsin B inhibitor CA-074: a novel strategy for neuroprotection based on 'calpain-cathepsin hypothesis'. European Journal of Neuroscience. 1998;10(5):1723-1733. doi:10.1046/j.1460-9568.1998.00185.x. PMID: 9751142. View Source
• [2] PeptideDB. CA-074 Product Bioactivity Summary. In Vivo data summary citing Yamashima et al., 1998. View Source

CA-074 Application Scenarios

Target Validation in Cancer Metastasis

For laboratories investigating the role of cysteine cathepsins in tumor invasion and metastasis, CA-074 provides the only small-molecule tool that can cleanly dissect cathepsin B-specific contributions. As demonstrated by Withana et al., selective inhibition with CA-074 reduced bone metastasis in the 4T1.2 model, whereas the broad-spectrum inhibitor JPM-OEt failed to reproduce this effect [1]. The 10,000–30,000-fold selectivity window over cathepsins H and L [2] ensures that any anti-metastatic phenotype can be attributed specifically to cathepsin B blockade, enabling unambiguous target validation that supports downstream drug-discovery programs.

Lysosomal vs. Extralysosomal Cathepsin B Probing

The pH-dependent potency of CA-074 — 6 nM at lysosomal pH 4.6 versus 723 nM at cytosolic pH 7.2 (>120-fold difference) [3] — enables researchers to design experiments that discriminate between cathepsin B activity in acidic lysosomes and activity in neutral extralysosomal compartments where cathepsin B is translocated during pathological processes (e.g., neurodegeneration, inflammasome activation). By titrating CA-074 concentrations in the low-nanomolar range, one can preferentially inhibit lysosomal cathepsin B while leaving extralysosomal pools largely unaffected, a dimension of experimental control not achievable with pH-insensitive inhibitors such as E-64 or CA-074Me.

Live-Cell Cathepsin B Target Engagement

For intracellular target-engagement studies in living cells, CA-074 — not its methyl ester CA-074Me — is the only appropriate choice. Montaser et al. demonstrated that CA-074Me loses selectivity in living murine fibroblasts, inactivating both cathepsin B and cathepsin L, whereas CA-074 selectively inhibits only cathepsin B [4]. This is critical for any experiment where the phenotypic readout must be unambiguously linked to cathepsin B activity: immunology studies of antigen processing, inflammasome activation assays (NLRP3), and investigations of lysosomal cell death pathways.

Neuroprotection in Ischemia-Reperfusion Research

CA-074 remains one of the very few cathepsin inhibitors with demonstrated efficacy in a primate model of cerebral ischemia, saving 67% of CA1 hippocampal neurons following transient global ischemia in cynomolgus monkeys [5]. This translational evidence, combined with the compound's ability to cross the blood-brain barrier, makes CA-074 a high-value procurement choice for neurobiology groups investigating the calpain-cathepsin hypothesis, ischemic stroke, traumatic brain injury, or neurodegenerative conditions where lysosomal rupture and cathepsin B release are implicated in neuronal death cascades.

Application

Selection Property

Validation Focus

Cancer metastasis target-validation studies

Cathepsin B-selective inhibition

Cathepsin B-dependent metastasis endpoint validation

Lysosomal vs. extralysosomal cathepsin B probing

pH-dependent potency gradient

Compartment-specific cathepsin B activity discrimination

Live-cell cathepsin B target engagement

Intracellular selectivity over cathepsin L

Target engagement fidelity in living cells

Ischemia-reperfusion model response studies

Reported neuronal preservation in primate model

Cathepsin B-mediated neuronal death pathway interpretation

• [1] Withana NP, Blum G, Sameni M, Slaney C, Anbalagan A, Olive MB, et al. Cathepsin B inhibition limits bone metastasis in breast cancer. Cancer Research. 2012;72(5):1199-1209. View Source
• [2] Towatari T, Nikawa T, Murata M, Yokoo C, Tamai M, Hanada K, Katunuma N. Novel epoxysuccinyl peptides. A selective inhibitor of cathepsin B, in vivo. FEBS Letters. 1991;280(2):311-315. View Source
• [3] Yoon MC, Christy MP, Phan VV, Gerwick WH, Hook G, O'Donoghue AJ, Hook V. Molecular Features of CA-074 pH-Dependent Inhibition of Cathepsin B. Biochemistry. 2022;61(4):228-238. View Source
• [4] Montaser M, Lalmanach G, Mach L. CA-074, but not its methyl ester CA-074Me, is a selective inhibitor of cathepsin B within living cells. Biological Chemistry. 2002;383(7-8):1305-1308. PMID: 12437121. View Source
• [5] Yamashima T, Kohda Y, Tsuchiya K, Ueno T, Yamashita J, Yoshioka T, Kominami E. Inhibition of ischaemic hippocampal neuronal death in primates with cathepsin B inhibitor CA-074. European Journal of Neuroscience. 1998;10(5):1723-1733. PMID: 9751142. View Source